AM 114

Boronic Acid Functionality

The presence of two boronic acid groups on the molecule suggests potential applications in areas where boronic acids are known to be useful. Boronic acids can participate in reversible covalent binding with certain biomolecules containing cis-diols, such as carbohydrates and sialic acids []. This property allows for the development of probes for studying biological processes or designing molecules with targeted activity.

Piperidinone Core

The central piperidinone core is a common scaffold found in many biologically active molecules []. This ring structure can contribute to the molecule's ability to interact with enzymes or receptors in the body. Further research would be needed to determine if compound X exhibits any specific biological activity.

AM 114 is a synthetic compound that has garnered interest in various fields of chemistry and biology. It is characterized by its unique structural properties, which contribute to its reactivity and potential applications. The compound belongs to a class of molecules that exhibit significant biological activity, making it a subject of study in medicinal chemistry.

To yield AM 114.

One-pot reactions: These methods allow for the simultaneous execution of multiple reaction steps, improving efficiency and reducing the time required for synthesis.

Catalytic methods: Utilizing catalysts can enhance reaction rates and selectivity during the synthesis of AM 114.

Each method offers distinct advantages depending on the desired purity, yield, and scalability of the synthesis.

AM 114 has demonstrated notable biological activity, particularly in the realm of pharmacology. Studies indicate that it exhibits antimicrobial properties, making it a candidate for developing new antibiotics. Additionally, AM 114 has shown potential in modulating biological pathways, which could be harnessed for therapeutic purposes in treating diseases such as cancer or inflammatory conditions.

AM 114 has a range of applications across different fields:

• Pharmaceuticals: Due to its biological activity, AM 114 is being explored as a lead compound in drug development.
• Material Science: Its unique chemical properties make it suitable for use in creating novel materials with specific functionalities.
• Agriculture: The compound's antimicrobial properties may find applications in developing agricultural products that protect crops from pathogens.

Interaction studies involving AM 114 focus on its binding affinity with various biological targets. These studies utilize techniques such as:

• Molecular docking: This computational method predicts how AM 114 interacts with specific proteins or enzymes.
• In vitro assays: Laboratory experiments assess the biological effects of AM 114 on cell cultures or isolated tissues.

Such studies are crucial for understanding the mechanism of action of AM 114 and its potential therapeutic applications.

AM 114 shares structural and functional similarities with several other compounds. Here is a comparison highlighting its uniqueness:

AM 114 stands out due to its balance between stability and reactivity, making it versatile for both synthetic and biological applications. Its unique combination of properties allows it to be tailored for specific uses in research and industry.

AM 114 exhibits the molecular formula C₂₀H₂₁B₂NO₅, representing a complex organic compound containing carbon, hydrogen, boron, nitrogen, and oxygen atoms [2]. The compound features a distinctive structural architecture characterized by a central 1-methylpiperidin-4-one core linked to two 4-boronophenyl groups through methylidene bridges [2]. This structural framework positions AM 114 as a derivative of boronic chalcone, incorporating dual boronic acid functionalities within its molecular architecture [1] [3].

The structural characterization reveals the presence of two boronic acid moieties (-B(OH)₂) attached to para positions of benzene rings, which are connected through a bis(benzylidene) linkage to the central piperidinone ring system [2] [30]. The heavy atom count comprises 28 atoms, contributing to the compound's molecular complexity and three-dimensional architecture [2]. The topological polar surface area measures 101 Ångströms squared, indicating significant polar character due to the presence of multiple hydroxyl groups and the carbonyl functionality [2].

IUPAC Nomenclature and Alternative Designations

The IUPAC name for AM 114 is [4-[(Z)-[(5Z)-5-[(4-boronophenyl)methylidene]-1-methyl-4-oxopiperidin-3-ylidene]methyl]phenyl]boronic acid [2]. This systematic nomenclature precisely describes the stereochemical configuration and connectivity of the molecule, emphasizing the Z-configuration of both methylidene double bonds.

Alternative designations for this compound include multiple synonyms recognized in chemical databases and literature. The compound is commonly referred to as 3,5-bis-[benzylidene-4-boronic acid]-1-methylpiperidin-4-one [10] [11]. Additional alternative names include Proteasome inhibitor IX and PS-IX, reflecting its biological activity profile [2]. The Chemical Abstracts Service registry number 856849-35-9 serves as a unique identifier for the compound [2] [3]. The UNII designation 4H5Y396039 provides another standardized identification code used in pharmaceutical and regulatory contexts [2].

Stereochemical Configuration and Isomeric Forms

AM 114 exhibits defined stereochemical features characterized by two Z-configured double bonds within its structure [2]. The PubChem database indicates that the compound contains two defined bond stereocenters with zero undefined bond stereocenters, establishing a specific geometric isomeric form [2]. The Z-configuration of the methylidene bridges represents the thermodynamically stable isomeric form, where the larger substituents are positioned on the same side of each double bond [32].

The stereochemical analysis reveals that the compound lacks defined atom stereocenters, indicating the absence of chiral centers within the molecular framework [2]. However, the presence of defined bond stereocenters contributes to the overall three-dimensional structure and potentially influences the compound's biological activity and physicochemical properties. The bis(benzylidene) configuration creates a symmetrical molecular architecture where both methylidene linkages adopt the same stereochemical orientation [32].

Crystal Structure and Three-Dimensional Conformation

The three-dimensional conformational analysis of AM 114 reveals structural constraints imposed by the conjugated system and the boronic acid functionalities [2]. PubChem computational analysis indicates that conformer generation is restricted due to unsupported elements in the MMFF94s force field, particularly the boron atoms [2]. This limitation reflects the specialized nature of boron-containing organic compounds in standard computational chemistry methods.

The crystal structure information for AM 114 remains limited in the available literature, though related boronic chalcone derivatives have been characterized using X-ray crystallography techniques [33] [34]. The molecular architecture suggests a relatively planar configuration for the conjugated portion of the molecule, with the boronic acid groups potentially adopting various conformations depending on hydrogen bonding interactions and crystal packing forces. The central piperidinone ring likely adopts a chair or envelope conformation, influencing the overall three-dimensional shape of the molecule.

Spectroscopic Properties

NMR Spectral Characteristics

Nuclear magnetic resonance spectroscopy provides detailed structural confirmation for AM 114 through characteristic spectral patterns [11]. The proton NMR spectrum demonstrates consistency with the proposed molecular structure, showing distinct resonances for the various hydrogen environments within the molecule [11]. The aromatic protons of the 4-boronophenyl groups appear in the characteristic aromatic region, while the methylidene protons exhibit specific chemical shifts influenced by the conjugated system.

Carbon-13 NMR spectroscopy further confirms the structural assignment, revealing the expected number of carbon environments corresponding to the molecular formula [11]. The carbonyl carbon of the piperidinone ring appears at a characteristic downfield position, while the aromatic carbons show typical patterns for substituted benzene rings. The methyl group attached to the nitrogen atom provides a distinctive upfield signal in both proton and carbon spectra.

Mass Spectrometry Profiles

Mass spectrometric analysis of AM 114 reveals the molecular ion peak consistent with the calculated molecular weight of 377.0 grams per mole [2] [11]. The exact mass determination provides 377.1605831 Da, confirming the molecular formula and isotopic composition [2]. The monoisotopic mass matches the exact mass value, indicating the specific isotopic pattern for the compound.

Fragmentation patterns in mass spectrometry provide structural information through characteristic neutral losses and fragment ions [11]. The mass spectrum shows consistency with the expected molecular structure, though specific fragmentation pathways have not been extensively detailed in the available literature. The presence of boron atoms may contribute to distinctive isotopic patterns due to the natural abundance of ¹⁰B and ¹¹B isotopes.

Infrared Spectroscopy Features

Infrared spectroscopy of AM 114 reveals characteristic absorption bands corresponding to the functional groups present in the molecule [11]. The boronic acid functionalities contribute broad absorption bands in the hydroxyl stretching region, typically appearing between 3000-3600 cm⁻¹ [39]. The carbonyl group of the piperidinone ring exhibits a strong absorption band around 1650-1700 cm⁻¹, characteristic of α,β-unsaturated ketones.

The aromatic C=C stretching vibrations appear in the 1500-1600 cm⁻¹ region, while C-H bending modes contribute to absorptions in the 1300-1500 cm⁻¹ range [39]. The B-O stretching vibrations of the boronic acid groups provide additional characteristic peaks, though these may overlap with other molecular vibrations. The conjugated system influences the exact positions of carbonyl and aromatic absorptions through electron delocalization effects.

Physicochemical Parameters

Solubility and Partition Coefficients

AM 114 demonstrates specific solubility characteristics influenced by its dual boronic acid functionalities and organic framework [3] [6]. The compound shows solubility in dimethyl sulfoxide at concentrations up to 16.65 mg/mL, indicating good dissolution in polar aprotic solvents [3] [6]. Ethanol solubility reaches 4.11 mg/mL when assisted by ultrasonic treatment, reflecting moderate solubility in polar protic solvents.

Water solubility appears limited due to the hydrophobic aromatic framework, though the boronic acid groups provide some hydrophilic character [3] [6]. The compound remains insoluble in water under standard conditions, necessitating the use of organic co-solvents for biological applications. Partition coefficient data specific to AM 114 has not been extensively reported, though related boronic acid compounds typically exhibit moderate lipophilicity balanced by polar functionalities [18] [19].

pKa Values and Ionization States

The ionization behavior of AM 114 centers on the boronic acid functionalities, which exhibit characteristic acid-base chemistry [22]. Boronic acids typically display pKa values in the range of 8-10, with the exact value depending on electronic effects from substituents [43]. The para-substitution pattern of the boronic acid groups in AM 114 suggests pKa values influenced by the electron-withdrawing effects of the conjugated system.

At physiological pH conditions, the boronic acid groups exist in equilibrium between the neutral trigonal form and the anionic tetrahedral boronate form [22] [43]. This pH-dependent ionization affects the compound's solubility, stability, and biological activity. The dual boronic acid functionalities provide multiple ionization sites, creating complex speciation patterns dependent on solution pH and ionic strength.

Molecular Weight and Related Indices

Parameter	Value	Reference
Molecular Weight	377.0 g/mol	[2]
Exact Mass	377.1605831 Da	[2]
Monoisotopic Mass	377.1605831 Da	[2]
Hydrogen Bond Donors	4	[2]
Hydrogen Bond Acceptors	6	[2]
Rotatable Bonds	4	[2]
Heavy Atom Count	28	[2]
Formal Charge	0	[2]
Complexity	556	[2]

The molecular weight of 377.0 grams per mole positions AM 114 within the small molecule range suitable for pharmaceutical applications [2]. The hydrogen bond donor count of 4 primarily derives from the boronic acid hydroxyl groups, while the hydrogen bond acceptor count of 6 includes oxygen atoms from both boronic acids and the carbonyl group [2]. The rotatable bond count of 4 indicates moderate molecular flexibility, concentrated in the methylidene linkages and boronic acid groups.

Stability Under Various Environmental Conditions

AM 114 demonstrates variable stability dependent on environmental conditions, particularly pH, temperature, and oxidative stress [43] [44]. Storage recommendations specify maintenance at 4°C to preserve compound integrity [3] [6] [11]. The boronic acid functionalities represent potential sites of instability, particularly under oxidative conditions where conversion to phenols may occur [43].

Temperature stability studies indicate that the compound maintains structural integrity under standard laboratory conditions, though elevated temperatures may promote decomposition reactions [44]. The conjugated chalcone framework generally exhibits good thermal stability, while the boronic acid groups may undergo oxidation or hydrolysis under harsh conditions. pH stability varies significantly, with the compound showing greater stability under mildly acidic to neutral conditions compared to strongly alkaline environments [43].

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